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Introduction

Methyl (2-chloro-5-fluoro-phenoxy)-acetate is a halogenated aromatic compound belonging
to the class of phenoxyacetic acid esters. Such molecules are of significant interest to the
scientific community, particularly those in drug discovery and agrochemical research. The
specific arrangement of chloro and fluoro substituents on the phenyl ring, combined with the
methyl acetate moiety, imparts unique chemical properties that make it a valuable intermediate
for the synthesis of more complex, biologically active molecules. This guide provides a
comprehensive overview of its chemical identifiers, a plausible synthetic route, expected
analytical characteristics, and established methodologies for its analysis, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identifiers and Physicochemical
Properties
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Precise identification of a chemical entity is fundamental for research and regulatory purposes.

The key identifiers for Methyl (2-chloro-5-fluoro-phenoxy)-acetate are summarized below.

Identifier Value Source

CAS Number 1866220-78-1 [1]
Methyl 2-(2-chloro-5-

IUPAC Name [1]
fluorophenoxy)acetate

Molecular Formula CoHsCIFO3 [1]

Molecular Weight 218.61 g/mol [1]
O=C(0OC)COC1=CC(F)=CC=C

SMILES [1]

1ClI

The physicochemical properties of this compound are not extensively reported in the literature.

However, based on its structure and data from related compounds, the following properties can

be anticipated.

Property Predicted/Reported Value Notes

Colorless to light yellow liquid Based on similar
Appearance . .

or low-melting solid phenoxyacetates
Storage Sealed in dry, 2-8°C [1]

Soluble in common organic

- solvents (e.g., Inferred from structural

Solubility ] o

Dichloromethane, Ethyl similarity

Acetate, Acetone)

N ) ) Likely high due to molecular
Boiling Point Not determined ] )
weight and polarity

Melting Point Not determined May be a low-melting solid

Synthesis Pathway: An Etherification Approach
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The synthesis of Methyl (2-chloro-5-fluoro-phenoxy)-acetate can be logically achieved via a
Williamson ether synthesis. This well-established reaction involves the coupling of a phenoxide
with an alkyl halide. In this case, 2-chloro-5-fluorophenol would be deprotonated with a suitable
base to form the corresponding phenoxide, which then acts as a nucleophile to displace the
halide from a methyl haloacetate, such as methyl chloroacetate or methyl bromoacetate.

The causality behind this choice of reaction is its high efficiency and predictability for forming
ether linkages. The use of a polar aprotic solvent like acetone or DMF facilitates the
nucleophilic substitution by solvating the cation of the base, thereby leaving the phenoxide
anion more reactive. A phase-transfer catalyst could also be employed to enhance the reaction
rate.
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Caption: Proposed synthesis workflow for Methyl (2-Chloro-5-fluoro-phenoxy)-acetate.

Experimental Protocol (Proposed)

e Reaction Setup: To a solution of 2-chloro-5-fluorophenol (1.0 eq) in acetone, add anhydrous
potassium carbonate (1.5 eq).

» Addition of Reagent: Add methyl chloroacetate (1.1 eq) to the suspension.
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» Reaction: Heat the mixture to reflux and stir vigorously for 12-24 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Workup: After completion, cool the reaction mixture to room temperature and filter off the
inorganic salts. Concentrate the filtrate under reduced pressure.

o Extraction: Dissolve the residue in ethyl acetate and wash with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate in vacuo to obtain the crude product.

 Purification: Purify the crude product by column chromatography on silica gel to yield the
pure Methyl (2-chloro-5-fluoro-phenoxy)-acetate.

Spectroscopic and Analytical Characterization

While specific spectral data for this compound is not readily available in public databases, its
structure allows for the prediction of key spectroscopic features.

Expected Spectroscopic Data

e 1H NMR: The proton NMR spectrum is expected to show three distinct signals in the
aromatic region (around 6.8-7.5 ppm) corresponding to the three protons on the phenyl ring,
with splitting patterns dictated by H-H and H-F coupling. A singlet at approximately 4.7-4.9
ppm for the methylene (-OCHz2-) protons and a singlet around 3.7-3.8 ppm for the methyl
ester (-OCHs) protons are anticipated.

e 13C NMR: The carbon NMR spectrum should display nine unique carbon signals. The
carbonyl carbon of the ester will appear downfield (around 168-170 ppm). The aromatic
carbons will resonate in the 110-160 ppm region, with their chemical shifts influenced by the
electron-withdrawing effects of the chlorine and fluorine atoms. The methylene carbon
should be around 65-70 ppm, and the methyl carbon around 52-53 ppm.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show a strong characteristic
absorption band for the C=0 stretch of the ester at approximately 1750-1770 cm~*. C-O
stretching vibrations for the ether and ester groups should appear in the 1050-1300 cm~1
region. Aromatic C-H and C=C stretching bands will be present in their usual regions.
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e Mass Spectrometry (MS): Under electron ionization (El), the mass spectrum should show a
molecular ion peak (M*) at m/z 218, with a characteristic M+2 peak at m/z 220 with about
one-third the intensity of the M* peak, which is indicative of the presence of one chlorine
atom. Common fragmentation patterns would involve the loss of the methoxy group (-OCHs)
and the carbomethoxy group (-COOCHS3).

Analytical Methodologies

The accurate quantification and identification of Methyl (2-chloro-5-fluoro-phenoxy)-acetate
in various matrices, such as reaction mixtures or environmental samples, can be achieved
using chromatographic techniques.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a suitable method for the analysis of phenoxyacetic acid
derivatives.[2][3]

e Column: C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

o Mobile Phase: A gradient of acetonitrile and water (often with a small amount of acid like
formic or acetic acid to ensure the protonation of any free acid form).[4]

o Detection: UV detection at a wavelength where the phenyl ring shows strong absorbance
(e.g., 230 or 280 nm). For higher sensitivity and selectivity, mass spectrometry (LC-MS) can
be used.[2][5]

o Sample Preparation: For complex matrices, solid-phase extraction (SPE) is a robust method
for sample clean-up and concentration.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of volatile and semi-volatile compounds
like phenoxyacetate esters.[6][7]

e Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).

« Injection: Splitless injection for trace analysis.
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Oven Program: A temperature gradient from a low starting temperature (e.g., 100°C) to a

high final temperature (e.g., 300°C) to ensure the elution of the analyte.[8]

Detection: Mass spectrometry in full scan mode for identification or selected ion monitoring

(SIM) mode for enhanced sensitivity in quantification.[6]

Derivatization: While the methyl ester is already suitable for GC, analysis of the

corresponding carboxylic acid would require derivatization to a more volatile form, such as its

methyl or pentafluorobenzyl ester.[6]

Sample
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Sample Preparation
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Caption: General analytical workflow for the characterization of Methyl (2-Chloro-5-fluoro-
phenoxy)-acetate.

Applications in Research and Development

Halogenated phenoxyacetic acid derivatives are important structural motifs in many
commercially available herbicides and are also found in various pharmaceuticals. The
presence of both chlorine and fluorine atoms in Methyl (2-chloro-5-fluoro-phenoxy)-acetate
can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules
derived from it. Fluorine, in particular, is often introduced to enhance metabolic stability, binding
affinity, and bioavailability.

Therefore, Methyl (2-chloro-5-fluoro-phenoxy)-acetate serves as a key building block for
accessing novel chemical space in:

o Agrochemicals: Synthesis of new herbicides with potentially improved efficacy and
selectivity.

o Pharmaceuticals: As a precursor for active pharmaceutical ingredients (APIs) where the 2-
chloro-5-fluorophenoxy moiety is a critical pharmacophore.

Safety and Handling

A specific Safety Data Sheet (SDS) for Methyl (2-chloro-5-fluoro-phenoxy)-acetate is not
widely available. However, based on the GHS classifications for structurally related
compounds, it should be handled with care.[9]

o Potential Hazards: May be harmful if swallowed, cause skin irritation, cause serious eye
irritation, and may cause respiratory irritation.[9]

o Handling Precautions: Use in a well-ventilated area, preferably in a fume hood. Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[9] Avoid inhalation of vapors and contact with skin and eyes.[9]
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o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials.[1]

Conclusion

Methyl (2-chloro-5-fluoro-phenoxy)-acetate is a valuable chemical intermediate with
significant potential in the fields of medicinal chemistry and agrochemical synthesis. While
detailed experimental data for this specific compound is sparse in the public domain, this guide
provides a solid foundation for its synthesis, analysis, and safe handling based on established
chemical principles and data from closely related analogues. The provided methodologies for
synthesis and analysis are robust and can be adapted by researchers to meet their specific
laboratory needs. As with any chemical, it is imperative to follow all recommended safety
precautions during its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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